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Alpinetin Data Summary

To support your research, here is a structured overview of Alpinetin's basic properties, natural sources, and

known pharmacological activities based on current literature.

Table 1: Basic Properties and Natural Sources of Alpinetin

| Property / Source | Details | | :--- | :--- | | Chemical Name | 7-hydroxy-5-methoxyflavanone [1] [2] | |

Molecular Formula | C₁₆H₁₄O₄ [1] [2] | | Plant Family (Example) | Botanical Name | Quantitative

Content | | Zingiberaceae | Alpinia hainanensis (Seeds) | 4.38 - 6.71 mg/g [2] | | Zingiberaceae | Alpinia

mutica (Rhizomes) | 1.327 mg/g [1] [2] | | Zingiberaceae | Boesenbergia rotunda | Listed as a source, specific

yield not detailed [1] [2] | | Fabaceae | Dalbergia odorifera (Heartwood) | 0.011 - 0.087 mg/g [2] |

Table 2: Documented Pharmacological Activities of Alpinetin

Pharmacological
Activity

Reported Findings / Mechanisms

Anticancer Activity against various human carcinoma cell lines (e.g., breast, lung, ovarian).
Mechanisms involve regulating multiple signaling pathways [1].

Anti-inflammatory Reduces cytokine levels and improves tissue health; shows anti-inflammatory
effects in lactation models [3].
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Pharmacological
Activity

Reported Findings / Mechanisms

Antioxidant Recognized for its potential antioxidant properties [3].

Safety Profile Generally considered to have low systemic toxicity. Effective anti-
inflammatory dosage in animal models: 10–50 mg per kg body weight [3].

Overcoming the Information Gap in Extraction
Protocols

The search results are rich in pharmacology but lack practical extraction guides. Here is a workflow and

strategy to locate the technical details you require:
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Start: Need Extraction Protocols

Deep Dive into Specialized Literature

Review Analytical Methods
Search for studies on
specific source plants

(e.g., Alpinia hainanensis)

Identify Key Parameters Note methods like HPLC,
LC-MS/MS for quantification

Design Systematic Experiments (DoE)

Test variables:
- Solvent type & concentration

- Solid-to-liquid ratio
- Temperature & time
- Extraction technique

Click to download full resolution via product page

Diagram 1: A strategic workflow for developing Alpinetin extraction protocols

Deep Dive into Specialized Literature: The fact that quantitative content is often measured using
High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) [1] [2] is a crucial clue. You should search for papers that focus
specifically on the phytochemistry of the source plants listed in Table 1. These studies are more likely

to contain detailed extraction methodologies.
Identify Key Parameters for Optimization: Once you find a base protocol, you can systematically

optimize it. The most common variables to test include:
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Solvent System: Type (e.g., ethanol, methanol, acetone), concentration (aqueous vs. pure).

Physical Parameters: Temperature, extraction time, solid-to-liquid ratio.
Extraction Technique: Maceration, Soxhlet, ultrasound-assisted extraction (UAE), microwave-

assisted extraction (MAE).
Design of Experiments (DoE): For efficient optimization, employ a DoE approach rather than testing

one variable at a time. This will help you understand interactions between parameters and identify the
true optimal conditions.

Suggested FAQ for Your Support Center

Q: What are the biggest challenges in developing an efficient Alpinetin extraction process?

A: Based on the available literature, two main challenges emerge:

Source-Dependent Variability: The concentration of Alpinetin varies significantly between plant
species and even within different parts of the same plant (e.g., seeds vs. rhizomes) [2]. Sourcing the

correct plant material is critical.
Bioavailability and Metabolism: Pharmacokinetic studies indicate that Alpinetin may have poor
oral bioavailability due to extensive glucuronidation [1] [2]. While this directly impacts drug
development, it underscores the importance of not only extracting the compound but also considering

its subsequent formulation and stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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alpinetin-extraction-yield-from-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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